Cas no 84323-36-4 (4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-)

4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl- structure
84323-36-4 structure
Product Name:4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-
CAS No:84323-36-4
MF:C17H14O6
MW:314.289465427399
CID:729590
PubChem ID:5385026
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-
    • 3,7-dihydroxy-5,6-dimethoxy-2-phenylchromen-4-one
    • 84323-36-4
    • FLAVONE,6-DIMETHOXY-3,7-DIHYDROXY
    • NSC-374905
    • 3,7-Dihydroxy-5,6-dimethoxyflavone
    • 3,7-Dihydroxy-5,6-dimethoxy-2-phenyl-4H-1-benzopyran-4-one
    • LMPK12112806
    • NSC374905
    • DTXSID70419620
    • Inchi: 1S/C17H14O6/c1-21-16-10(18)8-11-12(17(16)22-2)13(19)14(20)15(23-11)9-6-4-3-5-7-9/h3-8,18,20H,1-2H3
    • InChI Key: JQVMODDCULNOHN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C(=C(C(=CC1=2)O)OC)OC)=O)O

Computed Properties

  • Exact Mass: 314.079038
  • Monoisotopic Mass: 314.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.424
  • Boiling Point: 557°C at 760 mmHg
  • Flash Point: 208.9°C
  • Refractive Index: 1.655
  • PSA: 89.13000
  • LogP: 2.88840
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.